6'-hydroxyspiro(9H-fluorene-9,3'-piperidine)-2'-one

• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 6'-hydroxyspiro[fluorene-9,3'-piperidine]-2'-one
• InChI: InChI=1S/C17H15NO2/c19-15-9-10-17(16(20)18-15)13-7-3-1-5-11(13)12-6-2-4-8-14(12)17/h1-8,15,19H,9-10H2,(H,18,20)
• InChI Key: FEMDMVIOPJVTSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C3=CC=CC=C3C4=CC=CC=C42)C(=O)NC1O

Description

6'-hydroxyspiro(9H-fluorene-9,3'-piperidine)-2'-one is a useful research compound. Its molecular formula is C17H15NO2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the general procedure of Example 1, 20.9 g (0.1 mole) of 9-carbamoylfluorene were added to 300 ml of tetrahydrofuran. The solution was heated to 50° C. and stirred while 6 ml of benzyltrimethylammonium hydroxide were added in one portion. After stirring the reaction mixture at 50° C. for thirty minutes, 6.2 g (0.11 mole) of acrolein were added and the mixture was then heated at reflux for four hours. The reaction mixture was cooled to 25° C. and the solvent was removed by evaporation under reduced pressure to provide 29.9 g of 6'-hydroxyspiro(9H-fluorene-9,3'-piperidine)-2'-one and its tautomeric isomer 9-carbamoyl-9-(3-oxopropyl)fluorene. m.p. 199°-201° C.

Synthesis routes and methods II

Procedure details

The general procedure of Example 1 was again followed when a solution of N-benzyltrimethylammonium hydroxide (Triton B) which is a 40% methanolic solution (3.5 ml) in acetonitrile (10 ml) was added dropwise over 0.25 hour to a suspension of 9-carbamoylfluorene (20.9 g) in acetonitrile (100 ml) keeping the temperature below 25° C. The reaction mixture was stirred at room temperature for 2 hours. Water (300 ml) was then added slowly over 1 hour and the crystallized product was isolated by filtration, washed with water and dried in vacuo overnight at 50° C. to give 89% yield of 6'-hydroxyspiro(9H-fluorene-9,3'-piperidine)-2'-one melting at 201°-205° C. (decomp). The product was identical spectroscopically to that prepared in Example 1.